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Pictilisib with letrozole in advanced breast
cancer
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Compound Focus: Pictilisib

CAS No.: 957054-30-7

Cat. No.: S548377

Clinical Study Summary: Pictilisib + Letrozole

Aspect Details

Study NCT00960960 (Phase Ib) [1] [2]

Identifier

Patient Postmenopausal women with hormone receptor-positive, locally recurrent or
Population metastatic breast cancer [2]

Regimen Pictilisib (260 mg orally, daily) + Letrozole (2.5 mg, daily) [1] [2]

Primary Safety, tolerability, and identification of the maximum tolerated dose (MTD) [1] [2]
Objective

Key Safety Manageable safety profile in Phase Ib; all patients (69/69) experienced at least
Findings one adverse event [1] [2].

Key Efficacy Supported further investigation; however, a subsequent Phase Il trial (FERGI)
Findings found no significant improvement in progression-free survival when pictilisib

was added to fulvestrant [3].
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Key Limitations and Subsequent Findings

The initial Phase Ib study concluded that the combination had a "manageable" safety profile [1] [2].
However, a later, larger Phase II study (FERGI) investigating pictilisib with fulvestrant (another endocrine

therapy) in a similar patient population revealed critical limitations:

e Lack of Efficacy: The addition of pictilisib to fulvestrant did not significantly improve
progression-free survival in patients with estrogen receptor-positive, aromatase inhibitor-resistant

advanced breast cancer [3].

¢ Significant Toxicity: Dosing of pictilisib was limited by toxicity. Grade 3 or worse adverse events
occurred in 61% of patients receiving pictilisib plus fulvestrant, compared to 28% in the placebo-
plus-fulvestrant group [3].

¢ Development Halted: The FERGI trial investigators concluded that "no further investigation of
pictilisib in this setting is ongoing," citing that more selective PI3K inhibitors might be needed to

improve tolerability and efficacy [3].

Mechanistic Rationale and Experimental Workflow

The initial rationale for combining pictilisib with letrozole was based on strong preclinical evidence of
crosstalk between the PI3K signaling pathway and estrogen receptor signaling. In hormone receptor-positive
breast cancer, hyperactivation of the PI3K pathway is a known mechanism of resistance to endocrine
therapies like letrozole [3] [4]. Inhibiting both pathways simultaneously was hypothesized to overcome this

resistance.

The diagram below illustrates the signaling pathways and the theoretical basis for the combination therapy.
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Letrozole Pictilisib
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Future Directions in PI3K Inhibition
The experience with pictilisib highlighted the challenges of first-generation pan-PI3K inhibitors. Current
research has shifted towards more targeted agents:

¢ Isoform-Selective Inhibitors: Drugs like alpelisib (BYL-719), which specifically inhibit the p110a
isoform, were developed to improve efficacy in tumors with PIK3CA mutations and reduce off-target
toxicity [5] [6].

¢ Clinical Success: This strategy has proven successful; alpelisib in combination with fulvestrant is
now an approved treatment for postmenopausal women with PIK3CA-mutated, HR+/HER2-
advanced breast cancer [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. A phase Ib study of pictilisib (GDC-0941) in combination with... [pubmed.ncbi.nlm.nih.gov]
2. A phase Ib study of pictilisib (GDC-0941) in combination with ... [pmc.ncbi.nim.nih.gov]

3. Pictilisib for oestrogen receptor-positive, aromatase inhibitor ... [pmc.ncbi.nlm.nih.gov]

4. The PI taselisib overcomes 3 resistance in... K inhibitor letrozole [pubmed.ncbi.nlm.nih.gov]
5. Effects of PI in Al-resistant 3 cell lines... K inhibition breast cancer [link.springer.com]

6. Will PI -targeted therapies for 3 become a reality? K cancer [tcr.amegroups.org]

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.smolecule.com/products/s548377?utm_src=pdf-body-img
https://www.smolecule.com/products/s548377?utm_src=pdf-body
https://link.springer.com/article/10.1007/s10549-021-06376-4
https://tcr.amegroups.org/article/view/12678/html
https://link.springer.com/article/10.1007/s10549-021-06376-4
https://www.smolecule.com/products/s548377?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/30185228/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6125885/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5524539/
https://pubmed.ncbi.nlm.nih.gov/27382432/
https://link.springer.com/article/10.1007/s10549-021-06376-4
https://tcr.amegroups.org/article/view/12678/html
https://www.smolecule.com/products/s548377?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Technique Innovation & Translatability

Specifications & Pricing

To cite this document: Smolecule. [Pictilisib with letrozole in advanced breast cancer]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b54837 7#pictilisib-with-

letrozole-in-advanced-breast-cancer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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